Cas no 1707379-66-5 (tert-butyl 2-methoxy-5-oxopyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-methoxy-5-oxopyrrolidine-1-carboxylate
• CAS No: 1707379-66-5
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• MDL: MFCD27981054
• CID: 5161815
• PubChem ID: 102567603
• Update Time: 2025-10-29

tert-butyl 2-methoxy-5-oxopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-oxo-pyrrolidine-1-carboxylic acid tert-butyl ester
• 1-Pyrrolidinecarboxylic acid, 2-methoxy-5-oxo-, 1,1-dimethylethyl ester
• tert-butyl 2-methoxy-5-oxopyrrolidine-1-carboxylate

• MDL： MFCD27981054
• Inchi： 1S/C10H17NO4/c1-10(2,3)15-9(13)11-7(12)5-6-8(11)14-4/h8H,5-6H2,1-4H3
• InChI Key： DTZCKGNCJSNKHK-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C(=O)CCC1OC

Additional information on tert-butyl 2-methoxy-5-oxopyrrolidine-1-carboxylate

Research Brief on tert-Butyl 2-methoxy-5-oxopyrrolidine-1-carboxylate (CAS: 1707379-66-5) in Chemical Biology and Pharmaceutical Applications

In recent years, the compound tert-butyl 2-methoxy-5-oxopyrrolidine-1-carboxylate (CAS: 1707379-66-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrrolidine core and protective tert-butyloxycarbonyl (Boc) group, serves as a versatile intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutics. The unique structural features of this compound, including the methoxy and oxo functional groups, make it a valuable scaffold for drug discovery and medicinal chemistry applications.

Recent studies have highlighted the role of tert-butyl 2-methoxy-5-oxopyrrolidine-1-carboxylate in the synthesis of protease inhibitors and modulators of enzymatic activity. Its application in the construction of peptidomimetics, which mimic the structure and function of natural peptides, has been particularly noteworthy. Researchers have utilized this compound to develop inhibitors targeting key enzymes involved in diseases such as cancer, viral infections, and neurodegenerative disorders. The Boc-protected pyrrolidine derivative provides a stable and reactive intermediate that can be further functionalized to enhance binding affinity and selectivity.

One of the most promising applications of this compound is in the development of small-molecule inhibitors for ubiquitin-specific proteases (USPs), a class of deubiquitinating enzymes implicated in various pathological processes. A recent study published in the Journal of Medicinal Chemistry demonstrated the use of tert-butyl 2-methoxy-5-oxopyrrolidine-1-carboxylate as a key building block in the synthesis of USP7 inhibitors, which show potential for cancer therapy. The study reported improved pharmacokinetic properties and reduced off-target effects, underscoring the compound's utility in drug design.

In addition to its role in drug discovery, tert-butyl 2-methoxy-5-oxopyrrolidine-1-carboxylate has been employed in the development of fluorescent probes and imaging agents. Researchers have modified the pyrrolidine core to create probes that can selectively bind to specific biomolecules, enabling real-time visualization of cellular processes. This application is particularly valuable in the study of disease mechanisms and the evaluation of drug efficacy in preclinical models.

The synthesis and optimization of tert-butyl 2-methoxy-5-oxopyrrolidine-1-carboxylate have also been the focus of recent research. Advances in catalytic methods, such as asymmetric hydrogenation and enantioselective synthesis, have improved the efficiency and yield of producing this compound. These developments are critical for scaling up production and ensuring the availability of high-quality material for further research and clinical applications.

Looking ahead, the potential of tert-butyl 2-methoxy-5-oxopyrrolidine-1-carboxylate in personalized medicine and targeted therapy is an area of active investigation. Its adaptability as a synthetic intermediate and its compatibility with various chemical modifications position it as a valuable tool in the ongoing quest for innovative treatments. Future research is expected to explore its applications in emerging fields such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, further expanding its impact on the pharmaceutical industry.